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Introduction

Chromium(lll) bromide hexahydrate (CrBrs-:6H20) is a hydrated inorganic salt. While direct
applications of the hexahydrate in materials science are not extensively documented, it serves
as a precursor for the synthesis of anhydrous chromium(lll) bromide (CrBr3). Anhydrous CrBr3
is a material of significant interest, particularly in the field of two-dimensional (2D) materials and
spintronics. It is a van der Waals crystal that exhibits intrinsic ferromagnetism in its bulk and
monolayer forms, making it a valuable platform for exploring low-dimensional magnetism and
developing novel electronic devices.

This document provides an overview of the applications of anhydrous CrBrs derived from its
hydrated precursor, along with relevant experimental protocols and data.

Key Applications of Anhydrous CrBrs

The unique properties of anhydrous CrBrs have led to its exploration in several cutting-edge
areas of materials science:

e Spintronics: As a 2D ferromagnetic semiconductor, CrBrs is a prime candidate for developing
spintronic devices.[1] These devices leverage the spin of electrons in addition to their
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charge, offering potential for novel magnetic memory, spin filters, and field-effect transistors
(FETs).[1]

o Van der Waals Heterostructures: CrBrs can be mechanically exfoliated down to a single
monolayer and integrated with other 2D materials like graphene to create van der Waals
heterostructures.[1] These engineered structures can exhibit novel physical phenomena and
are being investigated for applications in hanoelectronics.

e Quantum Computing: The interaction of CrBrs with superconductors is being explored as a
platform for topological superconductivity and the realization of Majorana modes, which are
potential building blocks for fault-tolerant quantum computers.[1]

o Catalysis: CrBrs can act as a catalyst or precursor in organic synthesis reactions, such as
Friedel-Crafts reactions and the Nozaki-Hiyama-Kishi reaction.[1]

Physicochemical and Magnetic Properties of
Anhydrous CrBrs

A summary of the key properties of anhydrous CrBrs is presented in the table below.

Property Value References

Crystal Structure Hexagonal [2]

) a=b=0.634 nm, c=1.840
Unit Cell Parameters [2]
nm; a=[(=90°y=120°

Molecular Weight 291.71 g/mol [1]
Density ~4.25-4.67 g/cm3 [1]
Magnetic Property Ferromagnetic Semiconductor [2][3]
Curie Temperature (Tc) ~32-40 K [1][2]13]
Band Gap (Monolayer) 1.76 eV (DFT calculation) [1]
Magnetic Moment (Cr3+) ~3 uB [4]
Easy Magnetization Axis Along the c-axis [4]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b167919
https://www.benchchem.com/product/b167919
https://www.benchchem.com/product/b167919
https://www.benchchem.com/product/b167919
https://2dsemiconductors.com/CrBr3-Crystal/
https://2dsemiconductors.com/CrBr3-Crystal/
https://www.benchchem.com/product/b167919
https://www.benchchem.com/product/b167919
https://2dsemiconductors.com/CrBr3-Crystal/
https://amcmaterial.ca/product/crbr3-crystals/
https://www.benchchem.com/product/b167919
https://2dsemiconductors.com/CrBr3-Crystal/
https://amcmaterial.ca/product/crbr3-crystals/
https://www.benchchem.com/product/b167919
https://www.semanticscholar.org/paper/On-the-Magnetic-Properties-of-a-CrBr3-Single-Ichiro/fb6631bbf9a42d586fe9317c72c2be458a499aff
https://www.semanticscholar.org/paper/On-the-Magnetic-Properties-of-a-CrBr3-Single-Ichiro/fb6631bbf9a42d586fe9317c72c2be458a499aff
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

Note on Handling: Anhydrous CrBrs is sensitive to oxygen and moisture, which can alter its
magnetic and electronic properties.[1][5] Therefore, it is crucial to handle and store the material
in an inert atmosphere, such as a glove box or under vacuum.[1][2][3]

Synthesis of Anhydrous CrBrs Crystals

While CrBr3-6H20 is a potential starting material, direct thermal dehydration is often
problematic due to hydrolysis, which can lead to the formation of chromium oxybromide
(Cr(O)Br). Acommon and reliable method for synthesizing high-purity anhydrous CrBrs is
through Chemical Vapor Transport (CVT).

Protocol: Chemical Vapor Transport (CVT) Synthesis of CrBrs

e Precursors: High-purity chromium (Cr) powder and tellurium bromide (TeBr4) are used as
precursors.[5]

e Mixing: Mix Cr powder and TeBra in a molar ratio of 1:1.5 in a quartz ampoule inside an inert-
atmosphere glovebox.[5]

o Sealing: Evacuate the ampoule to a high vacuum and seal it.

e Heating: Place the sealed ampoule in a two-zone tube furnace. Heat the source zone
(containing the precursors) to 750 °C and the growth zone to a slightly lower temperature to
create a temperature gradient.[5]

o Growth: Maintain the temperature for approximately 72 hours to allow for the growth of CrBrs
single crystals in the cooler zone.[5]

e Cooling: Slowly cool the furnace to room temperature.

» Recovery: Carefully break the ampoule in an inert-atmosphere glovebox to recover the CrBrs
crystals.

Workflow for CVT Synthesis of CrBrs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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